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Compound of Interest

Compound Name: TY-52156

Cat. No.: B611519

For Immediate Reference: Treat TY-52156 as a potentially toxic chemical. Disposal must

comply with local, state, and federal regulations for hazardous waste. Do not dispose of down
the drain or in regular trash.

This document provides essential guidance for the safe and proper disposal of TY-52156, a
selective S1P3 receptor antagonist used in laboratory research. Adherence to these
procedures is critical to ensure personnel safety and environmental protection. The information
is targeted toward researchers, scientists, and drug development professionals familiar with
handling chemical reagents.

Chemical and Physical Properties

A summary of the key quantitative data for TY-52156 is presented below for easy reference.
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Property Value

CAS Number 934369-14-9
Molecular Formula C1sH19CI2N30O
Molecular Weight 364.27 g/mol [1]
Appearance Yellow solid[2]
Purity >98% (HPLC)[3]

N DMSO: 25 mg/mLDMF: 30 mg/mLEthanol: 15
Solubility

mg/mL[4]
Storage Temperature -20°C[3][4]
Melting Point 95.2 - 99.7 °C[2]

Disposal Protocol: A Step-by-Step Guide

The toxicological properties of TY-52156 have not been fully investigated[2]. Therefore, it must
be handled as a potentially hazardous substance. As a chlorinated organic compound, specific
disposal methods are required to prevent the formation of toxic byproducts[5][6].

1. Personal Protective Equipment (PPE): Before handling TY-52156 for disposal, ensure you
are wearing appropriate PPE:

o Chemical-resistant gloves (e.g., nitrile)
» Safety glasses or goggles

e Lab coat

2. Waste Segregation and Collection:

¢ Solid Waste: Collect un-used or contaminated solid TY-52156 in a clearly labeled, sealed
container.

o Use a dedicated waste container for chlorinated organic compounds.
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o Label the container with "Hazardous Waste," "TY-52156," and the relevant hazard
symbols.

Liguid Waste (Solutions):

o Collect solutions of TY-52156 in a separate, sealed, and clearly labeled hazardous waste
container.

o Do not mix with non-chlorinated solvent waste.
o Indicate the solvent used (e.g., DMSO, Ethanol) on the label.

Contaminated Materials: Any materials used to handle TY-52156 (e.g., pipette tips, weighing
paper, gloves) should be considered contaminated and disposed of as solid hazardous
waste.

. Spill Management: In case of a spill:
Avoid raising dust.

For dry spills, carefully sweep or vacuum the material and place it in the designated
hazardous waste container[2].

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in the
hazardous waste container.

Ventilate the area and decontaminate the surface with an appropriate solvent (e.g., alcohol),
collecting all cleaning materials as hazardous waste[?2].

. Final Disposal:

Consult Your Institution's Environmental Health and Safety (EHS) Office: This is the most
critical step. Your EHS office will provide specific instructions for hazardous waste pickup and
disposal that are compliant with your local and national regulations.

Do Not Attempt On-Site Treatment: Unless specifically equipped and permitted, do not
attempt to incinerate or chemically treat TY-52156 waste. High-temperature incineration in a
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specialized facility is a common method for destroying chlorinated organic compounds
safely[5][7].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of TY-
52156.
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Caption: Logical workflow for the safe disposal of TY-52156 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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